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Compound of Interest

Compound Name:
6-Hydroxy-1H-indazole-7-

carbaldehyde

CAS No.: 1808943-48-7

Cat. No.: B6299646

Get Quote

Advanced Scaffolds for Medicinal Chemistry & Drug Discovery

Executive Summary
6-Hydroxy-1H-indazole-7-carbaldehyde (CAS: 1808943-48-7) represents a high-value

pharmacophore in modern drug discovery, particularly within the kinase inhibitor landscape. As

a bifunctionalized indazole, it combines the hydrogen-bonding capability of the indazole core

with the orthogonal reactivity of a phenolic hydroxyl group and an adjacent aldehyde. This

specific substitution pattern (6-OH, 7-CHO) creates a unique "molecular handle" for

constructing tricyclic heterocycles, Schiff bases, and macrocyclic kinase inhibitors. This guide

provides a comprehensive technical analysis of its properties, synthesis, and application in

medicinal chemistry.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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This compound is characterized by its amphoteric nature, possessing both acidic (phenol,

indazole NH) and electrophilic (aldehyde) centers.

Property Data

Chemical Name 6-Hydroxy-1H-indazole-7-carbaldehyde

CAS Number 1808943-48-7

Molecular Formula C₈H₆N₂O₂

Molecular Weight 162.15 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

pKa (Calculated) ~9.5 (Phenolic OH), ~13.8 (Indazole NH)

H-Bond Donors 2 (OH, NH)

H-Bond Acceptors 3 (N, O, O)

Storage Conditions
Inert atmosphere (Argon/Nitrogen), 2-8°C,

protect from light

Synthetic Routes & Manufacturing[2][11][12][13]
The synthesis of 6-hydroxy-1H-indazole-7-carbaldehyde challenges the chemist to achieve

regioselectivity on the electron-rich indazole ring. The 7-position is sterically hindered but

electronically activated by the ortho-hydroxyl group.

Primary Route: The Duff Formylation
The most robust method for introducing a formyl group at the 7-position of 6-hydroxyindazole is

the Duff Reaction. Unlike Vilsmeier-Haack, which often targets the C3 position in indazoles, the

Duff reaction (using hexamethylenetetramine in acidic media) utilizes the phenolic directing

effect to selectively formylate the ortho position.
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Figure 1: Regioselective synthesis via Duff Reaction. The phenolic OH directs the electrophile

to the ortho (C7) position.

Alternative Route: Reimer-Tiemann Reaction
While classic, the Reimer-Tiemann reaction (CHCl₃/NaOH) is less preferred due to lower yields

and the formation of 3-chloro-indazole byproducts. However, it remains a viable alternative if

acidic conditions (required for Duff) must be avoided due to sensitive protecting groups.

Reactivity & Functionalization (The Core)[14]
The utility of 6-hydroxy-1H-indazole-7-carbaldehyde lies in its three distinct reactive centers.

Understanding the hierarchy of reactivity is crucial for designing synthetic sequences.

A. The 7-Aldehyde (Electrophile)
The aldehyde is the primary handle for chain extension.

Condensation: Reacts with amines to form Schiff bases, essential for synthesizing imine-

linked inhibitors.

Cyclization: Condensation with hydrazines or hydroxylamines yields tricyclic systems (e.g.,

pyrazolo-quinolines).

Reductive Amination: Converts the aldehyde to a benzylic amine, a common motif in kinase

hinge binders.

B. The 6-Hydroxyl (Nucleophile)
The phenolic oxygen is highly nucleophilic, especially in basic media.

Etherification: Standard Williamson ether synthesis allows for the introduction of solubilizing

tails (e.g., PEG chains) or steric bulk.
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Intramolecular H-Bonding: The proximity of the 6-OH and 7-CHO creates a strong

intramolecular hydrogen bond, stabilizing the molecule but potentially reducing the reactivity

of the aldehyde toward weak nucleophiles.

C. The Indazole Nitrogen (N1 vs. N2)
The indazole NH is widely known for tautomerism.[1]

Alkylation: Under basic conditions (Cs₂CO₃/DMF), alkylation typically favors the N1 position

(thermodynamic product). However, steric bulk at C7 (the aldehyde) can occasionally shift

selectivity toward N2 or require specific protecting group strategies (e.g., THP or SEM

protection) before functionalizing the aldehyde.
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Figure 2: Orthogonal reactivity map of the scaffold.

Medicinal Chemistry Applications
Kinase Inhibition
Indazoles are "privileged structures" in kinase drug discovery (e.g., Axitinib, Pazopanib). The 6-

hydroxy-7-formyl scaffold is particularly valuable for:

Macrocyclization: The 6-OH and 7-CHO allow for the construction of macrocycles that span

the ATP-binding pocket, improving potency and selectivity by restricting conformational

freedom.
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Fragment-Based Drug Design (FBDD): The aldehyde serves as a "growth vector" to probe

the solvent-exposed regions of the kinase pocket, while the indazole core anchors to the

hinge region via hydrogen bonds.

Case Study: Tricyclic Core Formation
Researchers utilize this scaffold to synthesize psoralen-like or chromeno-indazole derivatives.

By reacting the 7-CHO and 6-OH with active methylenes (e.g., malononitrile), one can fuse a

third ring, creating rigid, planar DNA intercalators or topoisomerase inhibitors.

Experimental Protocol: Duff Formylation
Standard Operating Procedure for Research Scale (1-5g)

Objective: Selective introduction of a formyl group at the C7 position of 6-hydroxyindazole.

Reagents:

6-Hydroxy-1H-indazole (1.0 equiv)

Hexamethylenetetramine (HMTA) (2.5 equiv)

Trifluoroacetic acid (TFA) (Solvent/Catalyst)[2]

33% Aqueous Acetic Acid (for hydrolysis)

Procedure:

Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with Argon.

Dissolution: Add 6-Hydroxy-1H-indazole (1.34 g, 10 mmol) and HMTA (3.5 g, 25 mmol) to the

flask. Add TFA (20 mL) cautiously. Note: Exothermic reaction.[3]

Reaction: Heat the mixture to reflux (approx. 75-80°C) for 12–16 hours. Monitor by LC-MS

for the disappearance of starting material and formation of the iminium intermediate.
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Hydrolysis: Cool the reaction to room temperature. Pour the mixture into 33% aqueous

acetic acid (50 mL) and heat at 60°C for 4 hours to hydrolyze the iminium salt to the

aldehyde.

Workup: Cool to 0°C. Neutralize carefully with saturated NaHCO₃ solution (gas evolution!).

Extract with Ethyl Acetate (3 x 50 mL).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify

via flash column chromatography (SiO₂, Hexane:EtOAc gradient) to yield the product as a

pale yellow solid.

Safety & Handling
Hazard Identification: As a research chemical, treat as potentially harmful.

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.

Specific Warning: Aldehydes can be sensitizers. Use proper ventilation.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work inside a fume hood.

Stability: The aldehyde is susceptible to oxidation to the carboxylic acid upon prolonged

exposure to air. Store under inert gas (Argon) at 4°C.
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Commercial Availability & CAS Verification

American Elements / BLD Pharm Product Listings for CAS 1808943-48-7.Link

Disclaimer: This guide is for research purposes only. All synthesis should be performed by

qualified personnel in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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